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Introduction

Phenothiazine-10-propionitrile, with the chemical formula C15H12N2S and a molecular
weight of 252.33 g/mol , is a key intermediate in the synthesis of various pharmaceutical
compounds, including antipsychotic drugs like Perazine.[1][2][3] Its structure consists of a
phenothiazine core linked to a propionitrile group at the nitrogen atom.[4] Given its role as a
precursor in drug manufacturing, ensuring its purity is critical to the safety and efficacy of the
final active pharmaceutical ingredient (API). This application note details a robust reversed-
phase high-performance liquid chromatography (RP-HPLC) method for the quantitative
determination of Phenothiazine-10-propionitrile and the separation of its potential process-
related impurities and degradation products.

Principle

The method utilizes reversed-phase chromatography on a C18 stationary phase. The
separation is achieved using an isocratic mobile phase of acetonitrile and an ammonium
acetate buffer. The hydrophobic nature of Phenothiazine-10-propionitrile (logP = 4.2) allows
for strong retention on the nonpolar stationary phase, while the optimized mobile phase permits
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the effective separation of the main component from more polar or less retained impurities.[1]
Detection is performed using a UV detector at 254 nm, a wavelength at which the
phenothiazine chromophore exhibits significant absorbance.[5][6]

Experimental Protocol
1. Instrumentation and Materials

e HPLC System: An HPLC system equipped with a pump, autosampler, column oven, and a
UV-Vis or Photodiode Array (PDA) detector.

o Chromatographic Data System (CDS): Software for instrument control, data acquisition, and
processing.

¢ Analytical Balance: Capable of weighing to 0.01 mg.

e Volumetric Glassware: Class A flasks and pipettes.

e pH Meter: Calibrated.

» Sonicator: For degassing solvents and dissolving samples.
e Syringe Filters: 0.45 um, nylon or PTFE.

2. Chemicals and Reagents

» Phenothiazine-10-propionitrile Reference Standard: Of known purity.
o Acetonitrile: HPLC grade.

o« Ammonium Acetate: Analytical reagent grade.

o Glacial Acetic Acid: Analytical reagent grade.

e Water: HPLC grade or purified to 18.2 MQ-cm.

3. Chromatographic Conditions

A summary of the optimized HPLC conditions is provided in the table below.
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Parameter Condition

Column C18, 250 mm x 4.6 mm, 5 um particle size

Acetonitrile : 0.02 M Ammonium Acetate (pH

Mobile Phase

5.0) (60:40, v/v)
Flow Rate 1.0 mL/min
Injection Volume 10 pL
Column Temperature 30°C
Detection Wavelength 254 nm
Run Time 20 minutes

. Preparation of Solutions

Mobile Phase Preparation (0.02 M Ammonium Acetate, pH 5.0): Dissolve 1.54 g of
ammonium acetate in 1000 mL of HPLC grade water. Adjust the pH to 5.0 + 0.05 with glacial
acetic acid.

Diluent;: Mobile Phase.

Standard Stock Solution (500 pg/mL): Accurately weigh about 25 mg of Phenothiazine-10-
propionitrile Reference Standard into a 50 mL volumetric flask. Add approximately 30 mL of
diluent and sonicate to dissolve. Make up to the mark with diluent and mix well.

Standard Working Solution (50 pg/mL): Pipette 5.0 mL of the Standard Stock Solution into a
50 mL volumetric flask and dilute to volume with the diluent.

Sample Solution (500 pg/mL): Accurately weigh about 25 mg of the Phenothiazine-10-
propionitrile sample into a 50 mL volumetric flask. Add approximately 30 mL of diluent and
sonicate to dissolve. Make up to the mark with diluent and mix well. Filter an aliquot through
a 0.45 um syringe filter before injection.

. System Suitability
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Before sample analysis, inject the Standard Working Solution (50 pg/mL) five times. The
system is deemed suitable for use if the following criteria are met:

 Tailing Factor (Asymmetry Factor): Not more than 2.0 for the Phenothiazine-10-
propionitrile peak.

o Theoretical Plates (N): Not less than 2000 for the Phenothiazine-10-propionitrile peak.
o Relative Standard Deviation (%RSD) of Peak Areas: Not more than 2.0%.
6. Data Analysis and Calculations

The purity of the Phenothiazine-10-propionitrile sample is calculated based on the area
percentages of all peaks in the chromatogram.

* % Purity = (Area of Phenothiazine-10-propionitrile Peak / Total Area of all Peaks) x 100

Any impurity exceeding the reporting threshold (e.g., 0.05%) should be identified and
quantified.

Method Validation Summary

The analytical method was validated according to ICH Q2(R1) guidelines.[7] The results are
summarized in the tables below.

Specificity The method demonstrated good specificity. A PDA detector was used to assess
peak purity, and no interference was observed from the diluent or potential impurities at the
retention time of the main peak. Forced degradation studies (acid, base, oxidative, thermal,
and photolytic stress) showed that the degradation products were well-resolved from the parent
peak.

Linearity
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Concentration (pg/mL) Mean Peak Area (n=3)
1.0 21,540

10.0 214,980

25.0 538,120

50.0 1,075,900

75.0 1,614,200

100.0 2,151,500

Correlation Coefficient (r?) 0.9998

Accuracy (Recovery)

. Amount Added Amount Recovered
Spiked Level % Recovery
(mg) (mg)
80% 20.1 20.0 99.5%
100% 25.2 25.3 100.4%
120% 30.1 29.9 99.3%
Mean Recovery 99.7%

Precision

» Repeatability (Intra-day Precision, n=6)

o Mean Purity: 99.85%

o %RSD: 0.15%

 Intermediate Precision (Inter-day Precision, n=6)

o Mean Purity: 99.81%
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o %RSD: 0.21%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Parameter Value (pg/mL)

LOD 0.15

LOQ 0.50
Robustness

The method was found to be robust with respect to minor variations in flow rate (0.1 mL/min),
column temperature (2 °C), and mobile phase composition (x2% organic). In all varied

conditions, the system suitability parameters were met.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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